![molecular formula C25H25FN4O2 B2958515 N-(3-acetylphenyl)-5-[(4-chlorophenyl)sulfonyl]thiophene-2-carboxamide CAS No. 1226454-94-9](/img/structure/B2958515.png)
N-(3-acetylphenyl)-5-[(4-chlorophenyl)sulfonyl]thiophene-2-carboxamide
Description
N-(3-acetylphenyl)-5-[(4-chlorophenyl)sulfonyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H25FN4O2 and its molecular weight is 432.499. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Research has synthesized various thiophene-based derivatives, including compounds structurally related to N-(3-acetylphenyl)-5-[(4-chlorophenyl)sulfonyl]thiophene-2-carboxamide, to explore their potential anticancer activities. These derivatives exhibit significant inhibitory activity against several cancer cell lines, highlighting the role of the thiophene core and its modifications in developing new anticancer agents (Atta & Abdel‐Latif, 2021).
Antimicrobial Activity
Another study demonstrated the preparation of thiophenyl pyrazoles and isoxazoles, derived from a similar core structure, showing potential antibacterial and antifungal activities. This suggests the versatility of the thiophene sulfonamide framework in generating compounds with broad-spectrum antimicrobial properties (Sowmya et al., 2018).
Urease Inhibition and Hemolytic Activity
The synthesis and evaluation of thiophene sulfonamide derivatives for urease inhibition and hemolytic activities have been reported, with certain derivatives showing high urease inhibition activity and minimal hemolytic effects. This research underlines the potential of thiophene derivatives in treating diseases related to urease activity and their safety profile in biological systems (Noreen et al., 2017).
Synthesis and Molecular Optimization
A novel thiophene-containing compound was synthesized and evaluated for its cytotoxic effect against cancer cell lines, showcasing the compound's nontoxic nature. This research emphasizes the importance of structural optimization in thiophene derivatives for potential therapeutic applications, without significant toxicity (Mabkhot et al., 2016).
Properties
IUPAC Name |
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(4-fluoro-3-methylphenyl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25FN4O2/c1-3-32-20-5-7-23-21(13-20)24(18(14-27)15-28-23)30-10-8-17(9-11-30)25(31)29-19-4-6-22(26)16(2)12-19/h4-7,12-13,15,17H,3,8-11H2,1-2H3,(H,29,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKFYKHFUGUIDDZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C(=CN=C2C=C1)C#N)N3CCC(CC3)C(=O)NC4=CC(=C(C=C4)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25FN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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